Cas no 2694057-15-1 (Tert-butyl (2S)-2-(sulfamoylmethyl)morpholine-4-carboxylate)

• Product Name: Tert-butyl (2S)-2-(sulfamoylmethyl)morpholine-4-carboxylate
• CAS No: 2694057-15-1
• MF: C₁₀H₂₀N₂O₅S
• MW: 280.341201782227
• MDL: MFCD34475093
• CID: 5601528
• PubChem ID: 162342413
• Update Time: 2025-10-30

Tert-butyl (2S)-2-(sulfamoylmethyl)morpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• TERT-BUTYL (2S)-2-(SULFAMOYLMETHYL)MORPHOLINE-4-CARBOXYLATE
• 2694057-15-1
• EN300-28338208
• AT29568
• Tert-butyl (2S)-2-(sulfamoylmethyl)morpholine-4-carboxylate

• MDL： MFCD34475093
• Inchi： 1S/C10H20N2O5S/c1-10(2,3)17-9(13)12-4-5-16-8(6-12)7-18(11,14)15/h8H,4-7H2,1-3H3,(H2,11,14,15)/t8-/m0/s1
• InChI Key： XLJRPLOHASPHJI-QMMMGPOBSA-N
• SMILES： S(C[C@@H]1CN(C(=O)OC(C)(C)C)CCO1)(N)(=O)=O

Computed Properties

• Exact Mass: 280.10929292g/mol
• Monoisotopic Mass: 280.10929292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 107Ų

Additional information on Tert-butyl (2S)-2-(sulfamoylmethyl)morpholine-4-carboxylate

Comprehensive Overview of Tert-butyl (2S)-2-(sulfamoylmethyl)morpholine-4-carboxylate (CAS No. 2694057-15-1)

The compound Tert-butyl (2S)-2-(sulfamoylmethyl)morpholine-4-carboxylate (CAS No. 2694057-15-1) is a specialized morpholine derivative with significant applications in pharmaceutical and chemical research. Its unique structure, featuring a sulfamoyl group and a tert-butyl carboxylate moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential role in drug discovery and development, particularly in targeting enzymes and receptors involved in metabolic pathways.

One of the key reasons for the growing attention toward Tert-butyl (2S)-2-(sulfamoylmethyl)morpholine-4-carboxylate is its relevance in medicinal chemistry. The sulfamoyl group is known for its ability to interact with biological targets, making it a common feature in enzyme inhibitors and therapeutic agents. This compound’s stereochemistry, indicated by the (2S) configuration, further enhances its selectivity and efficacy in chiral environments, a critical factor in modern drug design. As the demand for chiral building blocks rises, this compound is gaining traction in both academic and industrial laboratories.

In addition to its pharmaceutical applications, Tert-butyl (2S)-2-(sulfamoylmethyl)morpholine-4-carboxylate is also explored in organic synthesis for constructing complex molecular architectures. Its tert-butyl protecting group offers stability under various reaction conditions, allowing chemists to perform multi-step transformations without compromising the integrity of the core structure. This versatility aligns with current trends in green chemistry, where efficient and sustainable synthetic routes are prioritized. Researchers are actively investigating its use in catalysis and asymmetric synthesis, addressing the need for environmentally friendly methodologies.

The compound’s physicochemical properties, such as solubility and stability, are frequently discussed in scientific literature and patent filings. Its morpholine ring contributes to improved water solubility, a desirable trait for drug-like molecules. Meanwhile, the tert-butyl ester group provides lipophilicity, balancing the molecule’s overall polarity. These characteristics make it a promising candidate for prodrug development and formulation optimization, topics of high interest in pharmacokinetics research.

From a commercial perspective, Tert-butyl (2S)-2-(sulfamoylmethyl)morpholine-4-carboxylate is available through specialized chemical suppliers and custom synthesis providers. Its CAS No. 2694057-15-1 serves as a unique identifier, ensuring accurate procurement and regulatory compliance. As the pharmaceutical industry shifts toward personalized medicine and targeted therapies, the demand for high-purity intermediates like this compound is expected to grow. Quality control and analytical validation are critical aspects of its production, reflecting the stringent standards of modern GMP manufacturing.

In conclusion, Tert-butyl (2S)-2-(sulfamoylmethyl)morpholine-4-carboxylate (CAS No. 2694057-15-1) represents a versatile and scientifically significant compound with broad applications in drug discovery, organic synthesis, and material science. Its structural features and functional groups align with contemporary research priorities, making it a subject of ongoing investigation. As advancements in computational chemistry and high-throughput screening continue, this compound is likely to play a pivotal role in the development of next-generation therapeutics and innovative chemical processes.